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An In-depth Technical Guide on the First Rearrangement Reaction and the Dawn of Isomerism:

The Work of Liebig and Wöhler

Introduction
In the early 19th century, the field of chemistry was governed by the principle that the elemental

composition of a substance was its defining characteristic. The prevailing belief was that two

substances with the same types and numbers of atoms must be identical. This paradigm was

challenged by the collaborative and at times rivalrous work of two giants of chemistry, Justus

von Liebig and Friedrich Wöhler. Their investigations into fulminates and cyanates led to the

groundbreaking discovery of isomerism, the concept that molecules can have the same

chemical formula but different arrangements of atoms, and thus, different properties. This

conceptual breakthrough laid the groundwork for understanding molecular structure and

rearrangement reactions, a cornerstone of modern organic chemistry. This guide delves into

the core of this discovery, which can be considered the intellectual origin of rearrangement

chemistry.

The Core Discovery: Silver Fulminate and Silver
Cyanate
The story begins with two independent lines of research. Justus von Liebig, a German chemist,

was investigating the highly explosive compound silver fulminate.[1][2] Concurrently, Friedrich
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Wöhler, another German chemist, was studying the more stable compound, silver cyanate.[1]

[3]

Liebig's work on silver fulminate was fraught with danger due to its explosive nature.[3][4] In

contrast, Wöhler's silver cyanate was a stable, non-explosive compound.[3][4] The pivotal

moment came when both chemists determined the elemental composition of their respective

compounds. To their astonishment, the analyses yielded identical results.[1][3][5]

This discovery that two vastly different substances—one explosive, the other stable—

possessed the same elemental formula was a direct challenge to the chemical understanding

of the time.[6] It was this perplexing result that led Jöns Jacob Berzelius to propose the concept

of "isomerism" in 1831, suggesting that the arrangement of atoms within a molecule, not just

their numbers, determines the compound's properties.[1][3][7] The different structures of the

fulminate (CNO⁻) and cyanate (OCN⁻) ions accounted for the dramatic difference in the

properties of their silver salts.[8]

Data Presentation
The elemental analysis of silver fulminate and silver cyanate provided the quantitative evidence

for isomerism. Although the precise analytical data from the 1820s is not readily available in

modern databases, the established identical elemental composition is the crucial takeaway.

Compound Formula
Molar Mass (
g/mol )

Properties Discoverer

Silver Fulminate AgCNO ~149.89

White crystalline

solid, highly

explosive when

subjected to

heat, friction, or

shock.[4][6][9]

Liebig

Silver Cyanate AgOCN ~149.89

White crystalline

solid, stable, not

explosive.[3][4]

[6]

Wöhler
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Experimental Protocols
The following are descriptions of the historical methods for preparing silver fulminate and silver

cyanate. These protocols are presented for historical and informational purposes and involve

hazardous materials and reactions.

Preparation of Silver Fulminate (Liebig's work)
The preparation of silver fulminate is notoriously dangerous. The historical method involved the

reaction of silver with nitric acid and ethanol.[9]

Materials:

Silver nitrate (AgNO₃)

Concentrated nitric acid (HNO₃)

Ethanol (C₂H₅OH)

Water

Procedure:

Dissolve silver nitrate in concentrated nitric acid diluted with water.[9]

Heat this solution.[9]

Add ethanol to the hot solution. The reaction is highly exothermic and will proceed

vigorously.[9]

A precipitate of silver fulminate forms.[9]

Extreme caution must be exercised as even small amounts of silver fulminate are highly

sensitive and can detonate unexpectedly.[9]

Preparation of Silver Cyanate (Wöhler's work)
Wöhler's preparation of silver cyanate was a much safer process. One of the methods he used

involved the reaction of silver nitrate with an aqueous solution of potassium cyanate.
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Materials:

Silver nitrate (AgNO₃)

Potassium cyanate (KOCN)

Water

Procedure:

Prepare aqueous solutions of silver nitrate and potassium cyanate separately.

Mix the two solutions.

A double displacement reaction occurs, resulting in the precipitation of silver cyanate.

AgNO₃(aq) + KOCN(aq) → AgOCN(s) + KNO₃(aq)

The silver cyanate precipitate can be collected by filtration.
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Caption: Logical flow of the discovery of isomerism.
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Silver Fulminate Synthesis Silver Cyanate Synthesis
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Caption: Experimental workflows for synthesis.

Wöhler's Synthesis of Urea: A Definitive
Rearrangement
The intellectual framework of isomerism, born from the work on silver fulminate and cyanate,

was profoundly reinforced by another of Wöhler's experiments in 1828: the synthesis of urea

from ammonium cyanate.[10][11][12] This is often cited as the beginning of modern organic

chemistry and is a clear example of a molecular rearrangement.

Wöhler was attempting to prepare ammonium cyanate by mixing silver cyanate with ammonium

chloride.[11][13] Upon heating the resulting solution, he obtained crystalline urea, a well-known

"organic" compound found in urine.

The reaction demonstrated that ammonium cyanate, an "inorganic" compound, rearranges to

form urea, an "organic" compound, without any change in elemental composition. Both

compounds have the molecular formula CH₄N₂O.[10]

NH₄OCN (Ammonium cyanate) → (NH₂)₂CO (Urea)
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This isomerization was a true rearrangement reaction where the atoms within the ammonium

cyanate molecule rearranged to form the more stable structure of urea.[10]

Ammonium Cyanate
(NH₄OCN)

[Intermediate State]

Heat

Urea
((NH₂)₂CO)

Atomic Rearrangement

Click to download full resolution via product page

Caption: Wöhler's rearrangement of ammonium cyanate to urea.

Conclusion
While Justus von Liebig did not discover a named rearrangement reaction in the modern

sense, his meticulous and daring work on silver fulminate was a critical component of a larger

scientific revolution. The paradox presented by his findings, when contrasted with Wöhler's

work on silver cyanate, shattered the prevailing theory of chemical identity and gave birth to the

concept of isomerism. This laid the essential theoretical foundation for understanding that the

architecture of a molecule is as important as its elemental makeup. Wöhler's subsequent

synthesis of urea provided a definitive and practical example of a molecular rearrangement.

Together, the work of Liebig and Wöhler opened the door to the study of molecular structure

and the intricate dance of atoms in rearrangement reactions, a field that remains central to

chemical research and drug development today.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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